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Compound of Interest

Compound Name: Carbrital

CAS No.: 8065-30-3

Cat. No.: B12744813

Get Quote

The proper disposal of Carbrital, a combination of pentobarbital and carbromal, is a critical

safety and compliance issue for research scientists and drug development professionals. Due

to its composition, Carbrital is classified as both a controlled substance and a potential

hazardous waste, necessitating strict adherence to federal and local regulations to prevent

environmental contamination and potential for abuse. Improper disposal can lead to significant

legal and financial penalties.

The foundational principle for the disposal of controlled substances such as the pentobarbital in

Carbrital is that they must be rendered "non-retrievable."[1] This means the substance cannot

be readily transformed back into a state that would allow for its misuse.[1] Practices such as

flushing or disposal in regular trash are strictly prohibited.[1][2] The Environmental Protection

Agency (EPA) has specifically banned the sewering of hazardous waste pharmaceuticals.[3]

Regulatory Framework
The disposal of Carbrital is governed by two primary federal agencies:

Drug Enforcement Administration (DEA): Regulates the disposal of controlled substances to

prevent diversion and abuse.[1][4] Pentobarbital is a key component and is a scheduled
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drug.[5]

Environmental Protection Agency (EPA): Regulates the disposal of hazardous waste under

the Resource Conservation and Recovery Act (RCRA).[6][7] Carbamate-related wastes are

subject to specific EPA treatment standards.[8]

Component Classification
The disposal procedures for Carbrital are dictated by the classification of its active ingredients.

Component Type DEA Schedule Potential for Abuse

Pentobarbital
Barbiturate

(Depressant)
Schedule II or III

High, with potential for

severe psychological

or physical

dependence[1][5][9]

Carbromal
Monoureide

(Sedative/Hypnotic)
Not Scheduled

Lower, but can

produce sedative

effects

Step-by-Step Disposal Protocol for Carbrital
The following protocol outlines the mandatory steps for the compliant disposal of Carbrital from

a laboratory or research setting.

Step 1: Segregation and Secure Storage

Immediately segregate all expired, unused, or waste Carbrital from active inventory.

Store the waste Carbrital in a designated, secure, and clearly labeled container.

The container must be stored in a locked cabinet or safe, adhering to the same security

protocols as active controlled substances.[10]

Step 2: Choose a Compliant Disposal Method
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There are two primary, compliant methods for the disposal of controlled substance waste like

Carbrital:

DEA-Registered Reverse Distributor: This is the most common and recommended method. A

reverse distributor is authorized by the DEA to acquire and handle the disposal of controlled

substances.[1] The laboratory must follow the specific packaging and shipping instructions

provided by the reverse distributor.

Licensed Hazardous Waste Contractor: A licensed hazardous waste disposal contractor that

also holds the necessary DEA registrations can manage the collection and destruction of the

waste.[1] Your institution's Environmental Health and Safety (EHS) or Hazardous Waste

Officer should be the primary contact to arrange for this service.

Step 3: Documentation and Record-Keeping

Accurate and thorough documentation is a legal requirement.

A DEA Form 41 "Registrants Inventory of Drugs Surrendered" must be completed for the

disposal of controlled substances.[1] Your chosen reverse distributor or hazardous waste

contractor will typically assist with or handle the completion of this form.[1]

Maintain all records related to the disposal, including shipping manifests and certificates of

destruction, for a minimum of two years.[10] These records should be readily retrievable for

any inspection by the DEA or state authorities.

Step 4: Handling of Empty Containers

Empty Carbrital containers must also be handled properly.

Empty containers that are not broken and do not contain visible blood or residual product

may be discarded in the regular trash after all labeling containing personal or prescription

information has been removed or blacked out.[2]

However, to ensure employee and waste worker safety, many institutions prefer to place

these empty, unbroken containers in a puncture-resistant container.[11]
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If a container is broken or contains visible blood, it must be treated as sharps medical waste

and placed in a designated sharps container.[11]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Carbrital in a laboratory setting.
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Caption: Decision workflow for the compliant disposal of Carbrital.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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